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Compound Name: Antiparasitic agent-10

Cat. No.: B12396767 Get Quote

A comprehensive review of scientific literature reveals that "Antiparasitic agent-10" does not

refer to a specific, identifiable chemical compound. Instead, the term appears to be a

placeholder or a general citation within broader studies on classes of compounds with

antiparasitic activity, primarily benzoxazinone and thiazole derivatives. This ambiguity makes it

impossible to provide a detailed technical guide on its specific physicochemical properties and

solubility as the foundational information—a defined chemical structure—is absent.

The term "antiparasitic agent 10" is mentioned in research concerning 2H-1,4-benzoxazin-

3(4H)-ones and their derivatives.[1][2] However, these papers do not provide a specific

chemical name or structure for this agent, instead using the term as a reference within a larger

discussion of biologically active compounds. Similarly, studies on thiazole derivatives have

cited "Nitazoxanide as Antiparasitic Agent10".[3][4][5] In this context, it is highly probable that

"10" is a citation number pointing to literature on Nitazoxanide, a known antiparasitic drug,

rather than being part of the compound's name.

Without a concrete chemical identity for "Antiparasitic agent-10," key physicochemical data

such as molecular weight, pKa, logP, and solubility profiles in various solvents cannot be

determined or presented. Consequently, the development of experimental protocols for

determining these properties and the creation of diagrams for signaling pathways or

experimental workflows are not feasible.

Researchers, scientists, and drug development professionals seeking information on novel

antiparasitic agents are encouraged to focus on specifically named and structurally defined
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compounds within the benzoxazinone and thiazole classes. In-depth analysis of the

physicochemical properties and solubility of well-characterized compounds from these families

will provide a more reliable foundation for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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